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Compound of Interest

Compound Name: 4-Benzyloxy-3-nitroacetophenone

Cat. No.: B018146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

disposal of 1-(4-(benzyloxy)-3-nitrophenyl)ethanone (CAS No: 14347-05-8). This document is

intended for use by qualified individuals trained in chemical handling and laboratory safety

procedures.

Chemical and Physical Properties
1-(4-(Benzyloxy)-3-nitrophenyl)ethanone is a yellow crystalline solid.[1] It is a key intermediate

in the synthesis of various pharmaceuticals, most notably Arformoterol, a long-acting beta-

adrenoceptor agonist used in the treatment of Chronic Obstructive Pulmonary Disease

(COPD).[2]

Table 1: Physical and Chemical Properties of 1-(4-(Benzyloxy)-3-nitrophenyl)ethanone
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Property Value Reference

Molecular Formula C₁₅H₁₃NO₄ [3]

Molecular Weight 271.27 g/mol

Appearance Yellow crystalline powder [1]

Melting Point 135 - 138 °C [1]

Solubility
Soluble in Chloroform, DMF,

DMSO, Ethyl Acetate
[4]

Storage Temperature
Sealed in dry, store in freezer,

under -20°C
[4]

Safety and Hazard Information
This compound is irritating to the eyes, respiratory system, and skin.[3]

Table 2: Hazard and Precautionary Statements
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Category Statement Reference

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3]

First Aid Measures
In case of eye contact: Rinse immediately with plenty of water and seek medical advice.[3]

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move person into fresh air. If not breathing, give artificial respiration.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Handling and Storage
Handling: Wear suitable protective clothing, gloves, and eye/face protection.[3] Avoid

formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust

is formed.
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Storage: Store in a cool place. Keep container tightly closed in a dry and well-ventilated

place. Recommended storage temperature is under -20°C.[4]

Experimental Protocols
While a detailed, publicly available protocol for the synthesis of 1-(4-(benzyloxy)-3-

nitrophenyl)ethanone is not readily found, its role as a key intermediate is well-documented. A

common subsequent reaction is its bromination to form 2-bromo-1-(4-(benzyloxy)-3-

nitrophenyl)ethanone, a crucial step in the synthesis of Arformoterol.

Bromination of 1-(4-(Benzyloxy)-3-nitrophenyl)ethanone
This protocol describes the synthesis of 4-benzyloxy-3-nitro-α-bromoacetophenone.[4]

Materials:

1-(4-(Benzyloxy)-3-nitrophenyl)ethanone (5.4 g)

Chloroform (65 ml)

Bromine (3.2 g)

Benzene (20 ml)

Procedure:

Dissolve 5.4 g of 1-(4-(benzyloxy)-3-nitrophenyl)ethanone in 60 ml of chloroform.

Prepare a solution of 3.2 g of bromine in 5 ml of chloroform.

Add the bromine solution dropwise to the solution of 1-(4-(benzyloxy)-3-nitrophenyl)ethanone

with stirring.

Continue stirring the mixture for an additional 30 minutes after the addition is complete.

Concentrate the reaction mixture under reduced pressure.

Wash the resulting crystalline residue with 20 ml of benzene.
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Dry the product to obtain 4-benzyloxy-3-nitro-α-bromoacetophenone (yield: 5.5 g).

Logical Workflow
As a direct signaling pathway for 1-(4-(benzyloxy)-3-nitrophenyl)ethanone is not established in

the available literature, the following diagram illustrates its logical workflow as a key

intermediate in the synthesis of the drug Arformoterol.

1-(4-(Benzyloxy)-3-
nitrophenyl)ethanone BrominationReactant 2-Bromo-1-(4-(benzyloxy)-3-

nitrophenyl)ethanone
Product Further Synthesis Steps

(Reduction, Condensation, etc.)
Intermediate ArformoterolFinal Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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